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Get Quote

A Foundation for Your Comparison

Although experimental data is missing, here is a summary of the basic properties of HEPPS (also known as

EPPS) for your guide. Once you find experimental data, you can structure it into a table similar to the one

below.
Property Value | Description for HEPPS
IUPAC Name 4-(2-Hydroxyethyl)-1-piperazinepropanesulfonic acid [1]

Abbreviation

Molecular Formula

pKa (at 25°C)

Effective pH
Range

Appearance

Common
Applications

HEPPS or EPPS [2]

CoH20N204S [2]

7.8-8.0[1][2]

7.2-8.81[1]

White to off-white crystalline powder [1] [2]

Cell culture, enzyme assays, protein purification, electrophoresis, and studies
involving membrane proteins [2].
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Proposed Workflow for Stability Assessment

Based on standard laboratory practice, here is a generalized experimental workflow you could use to design a

stability study for HEPPS. The diagram below outlines the key steps, and the DOT code is provided for your

use.
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Stability Study Workflow for HEPPS Buffer

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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